Cas no 1557731-88-0 (2-[3-(Aminomethyl)-1-methylazetidin-3-yl]ethan-1-ol)
2-[3-(Aminomethyl)-1-methylazetidin-3-yl]ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1557731-88-0
- EN300-7167363
- 2-[3-(aminomethyl)-1-methylazetidin-3-yl]ethan-1-ol
- 2-[3-(Aminomethyl)-1-methylazetidin-3-yl]ethan-1-ol
-
- Inchi: 1S/C7H16N2O/c1-9-5-7(4-8,6-9)2-3-10/h10H,2-6,8H2,1H3
- InChI Key: IJELWACTQHWAAT-UHFFFAOYSA-N
- SMILES: OCCC1(CN)CN(C)C1
Computed Properties
- Exact Mass: 144.126263138g/mol
- Monoisotopic Mass: 144.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 49.5Ų
2-[3-(Aminomethyl)-1-methylazetidin-3-yl]ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7167363-0.05g |
2-[3-(aminomethyl)-1-methylazetidin-3-yl]ethan-1-ol |
1557731-88-0 | 0.05g |
$827.0 | 2023-06-01 | ||
| Enamine | EN300-7167363-0.1g |
2-[3-(aminomethyl)-1-methylazetidin-3-yl]ethan-1-ol |
1557731-88-0 | 0.1g |
$867.0 | 2023-06-01 | ||
| Enamine | EN300-7167363-0.25g |
2-[3-(aminomethyl)-1-methylazetidin-3-yl]ethan-1-ol |
1557731-88-0 | 0.25g |
$906.0 | 2023-06-01 | ||
| Enamine | EN300-7167363-0.5g |
2-[3-(aminomethyl)-1-methylazetidin-3-yl]ethan-1-ol |
1557731-88-0 | 0.5g |
$946.0 | 2023-06-01 | ||
| Enamine | EN300-7167363-1.0g |
2-[3-(aminomethyl)-1-methylazetidin-3-yl]ethan-1-ol |
1557731-88-0 | 1g |
$986.0 | 2023-06-01 | ||
| Enamine | EN300-7167363-2.5g |
2-[3-(aminomethyl)-1-methylazetidin-3-yl]ethan-1-ol |
1557731-88-0 | 2.5g |
$1931.0 | 2023-06-01 | ||
| Enamine | EN300-7167363-5.0g |
2-[3-(aminomethyl)-1-methylazetidin-3-yl]ethan-1-ol |
1557731-88-0 | 5g |
$2858.0 | 2023-06-01 | ||
| Enamine | EN300-7167363-10.0g |
2-[3-(aminomethyl)-1-methylazetidin-3-yl]ethan-1-ol |
1557731-88-0 | 10g |
$4236.0 | 2023-06-01 |
2-[3-(Aminomethyl)-1-methylazetidin-3-yl]ethan-1-ol Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
Additional information on 2-[3-(Aminomethyl)-1-methylazetidin-3-yl]ethan-1-ol
Recent Advances in the Study of 2-[3-(Aminomethyl)-1-methylazetidin-3-yl]ethan-1-ol (CAS: 1557731-88-0)
2-[3-(Aminomethyl)-1-methylazetidin-3-yl]ethan-1-ol (CAS: 1557731-88-0) is a compound of growing interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile building block in the synthesis of novel therapeutics, particularly in the development of small-molecule inhibitors and modulators of biological targets. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.
The compound's unique structural features, including the azetidine ring and the aminomethyl functional group, make it an attractive scaffold for drug discovery. Recent synthetic methodologies have improved the efficiency of its production, enabling broader exploration of its pharmacological potential. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of selective kinase inhibitors, showcasing its role in targeting cancer-related pathways.
In addition to its synthetic applications, 2-[3-(Aminomethyl)-1-methylazetidin-3-yl]ethan-1-ol has been investigated for its pharmacokinetic properties. A recent preclinical study evaluated its bioavailability and metabolic stability, revealing favorable characteristics for oral administration. These findings support its potential as a lead compound in the development of orally active therapeutics.
Further research has explored the compound's interactions with biological targets, such as G protein-coupled receptors (GPCRs) and ion channels. A 2024 study in ACS Chemical Biology reported its ability to modulate specific GPCRs, suggesting applications in neurological and cardiovascular diseases. The study also highlighted the compound's low toxicity profile, a critical factor for its advancement in drug development.
In conclusion, 2-[3-(Aminomethyl)-1-methylazetidin-3-yl]ethan-1-ol (CAS: 1557731-88-0) represents a promising candidate for further investigation in medicinal chemistry. Its synthetic versatility, favorable pharmacokinetics, and biological activity make it a valuable tool for researchers aiming to develop novel therapeutics. Future studies should focus on optimizing its structure-activity relationships and expanding its applications in disease treatment.
1557731-88-0 (2-[3-(Aminomethyl)-1-methylazetidin-3-yl]ethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)